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Compound of Interest

Compound Name:

Tert-butyl 4-

(aminomethyl)cyclohexanecarboxy

late

CAS No.: 215120-70-0

Cat. No.: B12999874

Get Quote

Executive Summary & Chemical Identity
Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate is a bifunctional cyclohexane scaffold

featuring a primary amine (nucleophile) and a tert-butyl ester (acid-labile protecting group).[1] It

is a critical "linker" molecule used to introduce the trans-4-(aminomethyl)cyclohexanecarboxylic

acid (Tranexamic acid) motif into drug candidates while maintaining orthogonal protection.[1]

Unlike its commercially ubiquitous parent (Tranexamic acid) or the reverse-protected analog

(Boc-amine/Free acid), this specific derivative is often synthesized in situ or supplied as a salt

(HCl/TFA) due to the inherent reactivity of the free amine with atmospheric CO₂.[1]
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Parameter Data

Chemical Name
Tert-butyl 4-

(aminomethyl)cyclohexanecarboxylate

Common Synonyms
4-(Aminomethyl)cyclohexanecarboxylic acid

tert-butyl ester; t-Butyl Tranexamate

CAS Number
Not widely listed (Parent Acid: 1197-18-8; Boc-

Amine Analog: 130309-46-5)

Molecular Formula C₁₂H₂₃NO₂

Molecular Weight 213.32 g/mol (Free Base)

Structure
Cyclohexane ring substituted at C1 with -

COOC(CH₃)₃ and at C4 with -CH₂NH₂

Stereochemistry
Typically trans-1,4 (thermodynamically preferred

and bioactive isomer)

Physicochemical Profile (Predicted)
Property Value / Characteristic Note

Physical State

Colorless oil or low-melting

solid (Free Base); White solid

(HCl Salt)

Free base is hygroscopic and

absorbs CO₂.[1]

Boiling Point ~280°C (Predicted)
Likely decomposes before

boiling.

pKa (Amine) ~10.5
Highly basic; forms stable

salts.

LogP ~2.3
Moderate lipophilicity due to t-

butyl group.

Solubility
Soluble in DCM, EtOAc,

MeOH.[1]

Insoluble in water (Free Base);

Soluble (Salt).

Hazard Identification & Risk Mitigation (GHS)
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As a primary amine, this compound exhibits significant basicity and nucleophilicity.[1] The

following classification is derived from Structure-Activity Relationship (SAR) analysis of

analogous cyclohexylamines.

GHS Classification[1]
Skin Corrosion/Irritation: Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Eye Irritation: Category 2A (Causes serious eye irritation)[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (May cause respiratory

irritation)[1][2]

Signal Word: WARNING
Hazard Statements

H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3][4]

Precautionary Statements (Scientific Context)
P264: Wash hands thoroughly after handling. Rationale: Amines can penetrate the stratum

corneum.[1]

P280: Wear protective gloves/eye protection. Rationale: High pH of the amine can cause

corneal opacity.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses.[2] Rationale: Immediate dilution is critical to prevent alkaline burns.[1]

Handling & Storage: The "Self-Validating" Protocol
To ensure scientific integrity, handling protocols must account for the compound's specific

instabilities: Carbonate Formation (Amine) and Acid Hydrolysis (Ester).
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The "Carbonate Trap" (Atmospheric Instability)
Free primary amines readily react with atmospheric CO₂ to form carbamic acid salts

(carbamates), appearing as a white crust on the oil.[1]

Protocol: Always handle the free base under an inert atmosphere (Nitrogen or Argon).

Validation: If the clear oil turns cloudy upon exposure to air, it has absorbed CO₂.[1] Repurify

by dissolving in DCM and washing with basic brine (NaOH/NaCl).

The "Acid Trap" (Ester Lability)
The tert-butyl ester is designed to be acid-labile.[1] It cleaves in the presence of strong acids

(TFA, HCl) to yield the carboxylic acid and isobutylene gas.[1]

Protocol: Avoid acidic glassware cleaning solutions (e.g., chromic acid residues).[1] Do not

use acidic drying agents (e.g., unneutralized silica gel) for purification without 1%

Triethylamine (TEA) doping.[1]

Validation: Monitor by TLC. If a baseline spot (carboxylic acid) appears during storage, acid

hydrolysis has occurred.[1]

Storage Specifications
Temperature: 2–8°C (Refrigerate).

Atmosphere: Argon backfill required.[5]

Container: Amber glass with Teflon-lined cap (prevent leaching from plasticizers).

Emergency Response Workflow
This workflow integrates chemical knowledge with safety procedures.[4][6]
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Exposure Incident

Identify Exposure Type

Skin Contact
(Basic Irritation)

Eye Contact
(Corneal Risk)

Inhalation
(Resp. Irritation)

Flush with Water (15 min)
Do NOT use Vinegar (Exothermic)

Irrigate immediately
Remove Contacts

Seek Ophthalmologist

Move to Fresh Air
Support Breathing
Monitor for Edema

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree highlighting the specific prohibition of acidic

neutralization on skin due to exothermic reaction risks.

Synthetic Utility & Application Science
For the drug development professional, the value of Tert-butyl 4-
(aminomethyl)cyclohexanecarboxylate lies in its Orthogonality.[1] It allows for modification of

the amine without affecting the carboxylic acid, which is protected as a bulky, base-stable tert-

butyl ester.[1][7]

Orthogonal Protection Strategy
This molecule is the "inverse" of the common Boc-protected amino acid.[1]

Common Route: Boc-Amine / Free Acid → Couples to Amines.

This Route: Free Amine / t-Butyl Ester → Couples to Carboxylic Acids.

Experimental Workflow: Amide Coupling
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Activation: Activate the partner Carboxylic Acid (R-COOH) using HATU/DIPEA in DMF.

Addition: Add Tert-butyl 4-(aminomethyl)cyclohexanecarboxylate (1.0 equiv).

Reaction: Stir at RT for 2–4 hours.

Note: The t-butyl ester is stable to HATU/DIPEA (Basic conditions).[1]

Workup: Dilute with EtOAc, wash with NaHCO₃ (sat) and Brine.

Deprotection (Optional): Treat the resulting intermediate with TFA/DCM (1:1) to remove the t-

butyl group and unveil the carboxylic acid for further elaboration.[1][7]

Tert-butyl 4-(aminomethyl)
cyclohexanecarboxylate
(H2N-Linker-COOtBu)

Coupling Reaction
(HATU/Base)

Partner Acid
(R-COOH)

Protected Conjugate
(R-CONH-Linker-COOtBu)

Amine reacts
Ester stable Acid Hydrolysis

(TFA or HCl)
Cleaves t-Butyl Final Drug Scaffold

(R-CONH-Linker-COOH)
Reveals Acid

Click to download full resolution via product page

Figure 2: Orthogonal protection strategy demonstrating the utility of the t-butyl ester in multi-

step synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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